molecular formula C14H16O B8747086 1-Naphthalen-1-ylmethyl-propanol

1-Naphthalen-1-ylmethyl-propanol

Cat. No. B8747086
M. Wt: 200.28 g/mol
InChI Key: LIASRJOGPSYKMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Naphthalen-1-ylmethyl-propanol is a useful research compound. Its molecular formula is C14H16O and its molecular weight is 200.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Naphthalen-1-ylmethyl-propanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Naphthalen-1-ylmethyl-propanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Naphthalen-1-ylmethyl-propanol

Molecular Formula

C14H16O

Molecular Weight

200.28 g/mol

IUPAC Name

1-naphthalen-1-ylbutan-2-ol

InChI

InChI=1S/C14H16O/c1-2-13(15)10-12-8-5-7-11-6-3-4-9-14(11)12/h3-9,13,15H,2,10H2,1H3

InChI Key

LIASRJOGPSYKMP-UHFFFAOYSA-N

Canonical SMILES

CCC(CC1=CC=CC2=CC=CC=C21)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium borohydride (1.80 g, 47.4 mmol) was added portion wise at 0° C. to a solution of 1-naphthyl-2-butanone (4.70 g, 23.7 mmol) in CH3OH (100 mL). The mixture was stirred at 0° C. for 3 h. A solution of 1 N HCl (10 mL) was added, and the solvent was removed in vacuo. Water (50 mL) was added to the residue, and the aqueous was extracted with EtOAc (300 mL). The combined organic extracts were washed with the H2O (100 mL) and brine (50 mL), and the solvent was removed by rotary evaporation. Silica gel flash chromatography (10% EtOAc in hexanes) yielded 4.10 g (86%) of 1-naphthalen-1-ylmethyl-propanol as a colorless oil: 1H-NMR (400 MHz, CDCl3) δ 8.04 (dd, 1 H), 7.85 (dd, 1 H), 7.74 (dd, 1 H), 7.54-7.43 (m, 2 H), 7.41-7.24 (m, 2 H), 3.93-3.87 (m, 1 H), 3.36 (dd, 1 H), 3.05 (dd, 1H), 1.71-1.57 (m, 2 H), 1.45 (br s, 1 H), 1.05 (t, 3 H).
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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